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Compound of Interest |

5-(Ethoxycarbonyl)furan-2-
Compound Name:
carboxylic acid

CAS No.: 32933-01-0

Cat. No.: B1643736

. J

Furan-based chemical scaffolds are of immense interest in modern chemistry, largely because
their precursors can be derived from renewable biomass resources.[1][2] 5-
(Ethoxycarbonyl)furan-2-carboxylic acid (CAS No. 32933-01-0) represents a key derivative
within this class. It is a bifunctional molecule, featuring both a carboxylic acid and an ethyl ester
attached to a rigid furan ring. This unique arrangement provides two distinct points for chemical
modification, making it an exceptionally valuable intermediate in the synthesis of polymers,
pharmaceuticals, and fine chemicals.[1][3] Its structure is a strategic starting point for creating
complex molecular architectures, particularly as a bio-isostere for benzene rings in drug design.

Physicochemical and Structural Characterization

A thorough understanding of a molecule's fundamental properties is critical for its effective
application. The core attributes of 5-(Ethoxycarbonyl)furan-2-carboxylic acid are
summarized below.

Table 1: Core Chemical Properties and Identifiers
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Property Value Source
Molecular Weight 184.15 g/mol [4]
Monoisotopic Mass 184.03717 Da [5]
Molecular Formula CsHsOs [4]
CAS Number 32933-01-0 [4]

5-(ethoxycarbonyl)furan-2-
IUPAC Name . [4]
carboxylic acid

CCOC(=0)C1=CC=C(C(=0)0)

SMILES [4]
01
White to yellow crystalline

Appearance [3]
powder

Purity (Typical) >95% [4]

Molecular Structure

The molecule's structure, featuring a 2,5-disubstituted furan ring, imparts rigidity and defined
geometry to any larger molecule it is incorporated into.
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Start: Ethyl 5-methylfuran-2-carboxylate

Oxidizable
Substrate

Step 1: Catalytic Oxidation
- Solvent: Acetic Acid
- Catalyst: Co/Mn/Br System
- Oxidant: O2 (Air)
- Temp: 110-160°C

:

Crude Reaction Mixture
(Contains product, byproducts, catalyst)

:

Step 2: Cooling & Precipitation
Cool to ambient temperature to crystallize the product.

:

Step 3: Filtration & Washing
- Filter solid product
- Wash with solvent (e.qg., acetic acid) then water

:

Step 4: Drying
Dry under vacuum to remove residual solvents.

Purity >95%

Final Product:

5-(Ethoxycarbonyl)furan-2-carboxylic acid

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis and purification.
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Protocol: Generalized Catalytic Oxidation

This protocol is a conceptualized procedure based on established methods for producing
alkoxycarbonyl furan carboxylic acids. [1]Causality: The choice of a Co/Mn/Br catalyst system
is crucial as it is highly effective for the selective oxidation of the methyl group to a carboxylic
acid while leaving the ester group intact. Acetic acid is used as the solvent due to its ability to
dissolve the reactants and its stability under oxidative conditions.

» Reactor Setup: Charge a pressure-rated reactor with the starting material (e.g., Ethyl 5-
methylfuran-2-carboxylate), acetic acid (solvent), and the catalyst system (cobalt,
manganese, and bromine salts).

o Oxidation Reaction: Seal the reactor, pressurize with air or an oxygen-containing gas, and
heat to the target temperature range (e.g., 130-160°C). Maintain vigorous stirring to ensure
efficient gas-liquid mass transfer. The reaction is typically exothermic and requires careful
temperature control.

» Reaction Monitoring: Monitor the reaction progress by analyzing samples via HPLC to track
the consumption of the starting material and the formation of the desired product.

» Crystallization: Once the reaction is complete, cool the reactor contents gradually. The
product, being less soluble in the cold solvent, will precipitate out.

e |solation: Filter the resulting slurry to isolate the crude solid product.

e Washing and Purification: Wash the filter cake with fresh acetic acid followed by water to
remove residual catalyst and solvent. For higher purity, recrystallization from a suitable
solvent (e.g., ethanol/water mixture) can be performed.

e Drying: Dry the purified solid under vacuum at a moderate temperature (e.g., 60-80°C) to
yield the final product.

Self-Validation: The purity of the final product should be confirmed by HPLC, melting point
analysis, and spectroscopic methods (NMR, IR) to validate the success of the synthesis and
purification.

Applications in Research and Development
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The dual-functionality of this molecule is the primary driver of its utility in several high-value
applications.

A. Polymer Chemistry

Furan-2,5-dicarboxylic acid (FDCA) is a leading bio-based replacement for terephthalic acid, a
key monomer in PET production. [1]5-(Ethoxycarbonyl)furan-2-carboxylic acid is an
immediate precursor to FDCA via simple hydrolysis of the ester group. It can also be used
directly in polymerization reactions to create novel copolyesters with tailored properties.

Monomer Synthesis

5-(Ethoxycarbonyl)furan-
2-carboxylic acid

Furan-2,5-dicarboxylic
acid (FDCA)

Y

\

Ester Hydrolysis

+

N)I‘ymerization

Polycondensation
(Esterification Reaction)

\

Diol (e.g., Ethylene Glycol) > Bio-Polyester (PEF)

Click to download full resolution via product page

Caption: Pathway from the title compound to bio-based polyesters.

B. Drug Development and Medicinal Chemistry

The carboxylic acid functional group is present in approximately 25% of all commercial
pharmaceuticals, playing a critical role in target binding (e.g., through hydrogen bonds and
ionic interactions) and influencing solubility. [6]

» Scaffold and Building Block: The furan ring serves as a rigid, planar scaffold. This molecule
allows chemists to introduce a carboxylic acid "warhead" and use the ester as a handle for
further molecular elaboration, building complex drug candidates. [3]* Prodrug Strategy: The
high polarity of carboxylic acids can sometimes limit oral bioavailability. The ester group in 5-
(ethoxycarbonyl)furan-2-carboxylic acid can be considered an inherent prodrug feature.
In drug design, carboxylic acids are often masked as esters to improve cell membrane
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permeability, with the active acid being released by metabolic enzymes in vivo. A famous
example of this strategy is the anti-influenza drug oseltamivir (Tamiflu), where an ethyl ester
prodrug increases bioavailability from <5% to 80%. [6]

Safety, Handling, and Storage

Trustworthiness through Safety: Proper handling is paramount for experimental reproducibility
and personnel safety.

» Hazard Identification: The compound is classified as an irritant. It may cause skin irritation,
serious eye irritation, and respiratory irritation. [4]* Precautionary Measures:

o Always handle in a well-ventilated fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab
coat, and chemical-resistant gloves.

o Avoid breathing dust.

o Storage: Store in a tightly sealed container in a dry, cool place away from incompatible
materials such as strong oxidizing agents. [4]

Conclusion and Future Outlook

5-(Ethoxycarbonyl)furan-2-carboxylic acid is more than a simple chemical reagent; itis a
strategic platform molecule at the intersection of sustainable chemistry and advanced
pharmaceutical design. Its bio-based origins position it as a key player in the development of
green polymers and materials. Concurrently, its structural and functional attributes provide
medicinal chemists with a versatile tool for constructing novel therapeutics. As research
continues to pivot towards sustainability and efficiency, the importance and application of this
and related furanic compounds are set to expand significantly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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